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Compound of Interest

Compound Name:
3,4-Dichlorobenzenesulfonyl

chloride

Cat. No.: B1293561 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,4-Dichlorobenzenesulfonyl Chloride

This guide provides a comprehensive overview of the safety, handling, and emergency

procedures for 3,4-Dichlorobenzenesulfonyl chloride. It is intended for researchers,

scientists, and drug development professionals who utilize this reactive chemical intermediate.

The information synthesized herein is grounded in authoritative safety data sheets to ensure

technical accuracy and promote a culture of safety in the laboratory.

Compound Identification and Core Properties
3,4-Dichlorobenzenesulfonyl chloride (CAS No. 98-31-7) is a specialized reagent used in

organic synthesis.[1] Its utility is matched by its significant hazard profile, which necessitates a

thorough understanding of its physicochemical properties to ensure safe handling.
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Property Value Source

CAS Number 98-31-7 [2]

Molecular Formula C₆H₃Cl₃O₂S [2]

Molecular Weight 245.51 g/mol [3]

Appearance Flammable Liquid [2][4]

Boiling Point 253 °C (lit.) [1]

Density 1.572 g/mL at 25 °C (lit.) [1]

Flash Point 57 °C (134.6 °F) - closed cup

Refractive Index n20/D 1.589 (lit.)

Comprehensive Hazard Analysis
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary dangers are its flammability and its severe corrosive effects on biological tissues.

GHS Hazard Statements:

H226: Flammable liquid and vapour.[2]

H314: Causes severe skin burns and eye damage.[2][4][5]

H318: Causes serious eye damage.[2]

Signal Word:Danger[2]

The corrosive nature of 3,4-Dichlorobenzenesulfonyl chloride is its most immediate danger.

Upon contact with moisture, such as humidity in the air or water in biological tissues, it can

hydrolyze to form hydrochloric acid and 3,4-dichlorobenzenesulfonic acid, both of which are

highly corrosive. This reaction is the underlying cause of the severe skin burns and eye

damage observed upon contact. Ingestion can cause severe swelling, damage to delicate

tissues, and perforation of the stomach or esophagus.[5][6] Inhalation of its vapors or mists is

extremely destructive to the mucous membranes and upper respiratory tract.[2]
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Risk Mitigation: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, beginning with engineering controls and supplemented by

appropriate PPE, is essential for mitigating the risks associated with this chemical.

Engineering Controls
All work with 3,4-Dichlorobenzenesulfonyl chloride must be conducted in a well-ventilated

area, specifically within a certified chemical fume hood, to prevent the accumulation of

flammable and corrosive vapors.[4][7] An eyewash station and safety shower must be readily

accessible and in close proximity to the workstation.[8][9]

Personal Protective Equipment (PPE)
The selection of PPE is critical and must be based on a thorough risk assessment of the

planned procedure.

Caption: PPE Selection Workflow.

Standard Operating Procedures for Safe Handling
and Storage
Adherence to strict protocols is non-negotiable when working with this substance.

Handling Protocol
Preparation: Before handling, ensure all required engineering controls are operational and all

necessary PPE is donned correctly.

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[4] Use only non-sparking tools.[4]

Environment: Keep the chemical away from all sources of ignition, including heat, sparks,

and open flames.[2][4]
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Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after

handling, before breaks, and at the end of the workday.[2]

Storage Protocol
Store in a cool, dry, and well-ventilated place away from incompatible materials.[2][4]

The compound is moisture-sensitive; it should be stored under an inert gas like argon or

nitrogen.[2][7]

Keep containers tightly closed and sealed. If a container is opened, it must be carefully

resealed and kept upright to prevent leakage.[2][4]

Store in a locked cabinet or area accessible only to authorized personnel.[2][4]

Emergency Response Protocols
Immediate and correct action during an emergency can significantly reduce injury and damage.
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Emergency Protocol: Accidental Exposure

Exposure Occurs!

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove all
contaminated clothing.

Rinse cautiously with water
for several minutes. Move person to fresh air. Rinse mouth with water.

Rinse skin with copious
amounts of water/shower
for at least 15 minutes.

IMMEDIATELY CALL A POISON CENTER
OR DOCTOR/PHYSICIAN

Remove contact lenses,
if present and easy to do.

Continue rinsing.

If not breathing,
give artificial respiration. DO NOT induce vomiting.

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Accidental Release Measures
Evacuate: Immediately evacuate personnel from the affected area.[2]

Ventilate & Isolate: Ensure adequate ventilation and remove all sources of ignition.[2][4]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains.[2][4]
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Absorb: For small spills, use an inert, non-combustible absorbent material such as sand or

earth. For larger spills, use an electrically protected vacuum cleaner or wet-brushing.[2]

Collect & Dispose: Place the absorbed material into a suitable, labeled container for disposal

according to local regulations.[2][4]

Fire-Fighting Measures
Suitable Extinguishers: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide

for small fires.[2][4]

Ineffective Media: Large amounts of water are ineffective for extinguishing the fire itself but

can be used as a spray to cool unopened containers.[2]

Hazards: Vapors are heavier than air and can accumulate in low areas, potentially forming

explosive mixtures.[2][4] Fire will produce hazardous decomposition products.

Protective Gear: Firefighters must wear a self-contained breathing apparatus (SCBA) and full

protective gear.[2][4]

Stability and Reactivity Profile
Understanding the chemical's reactivity is key to preventing hazardous situations.

Chemical Stability: The product is stable under recommended storage conditions (cool, dry,

inert atmosphere).[2][10]

Conditions to Avoid: Moisture, heat, flames, and sparks are the primary conditions to avoid.

[2][10]

Incompatible Materials: Reacts with strong oxidizing agents and strong bases.[2][4][10]

Contact with water should be avoided due to hydrolysis.

Hazardous Decomposition Products: When involved in a fire, it will decompose to form toxic

and corrosive gases, including carbon oxides (CO, CO₂), sulfur oxides, and hydrogen

chloride gas.[2][4][10]
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Waste Disposal and Transportation
Waste Disposal
This material and its container must be disposed of as hazardous waste.[10] All disposal

practices must be in accordance with local, regional, and national regulations. It is

recommended to use a licensed professional waste disposal service.[2] The preferred method

is incineration in a chemical incinerator equipped with an afterburner and scrubber.[2]

Transportation
3,4-Dichlorobenzenesulfonyl chloride is classified as a dangerous good for transport.[3]

UN Number: 2920[2][4]

Proper Shipping Name: CORROSIVE LIQUID, FLAMMABLE, N.O.S. (3,4-

Dichlorobenzenesulphonyl chloride)[2]

Transport Hazard Class: Class 8 (Corrosive) with a subsidiary risk of Class 3 (Flammable)[2]

Packing Group: II[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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